Cas no 2228509-36-0 (2,2-difluoro-2-(2-hydroxy-3-methoxyphenyl)acetic acid)

• Product Name: 2,2-difluoro-2-(2-hydroxy-3-methoxyphenyl)acetic acid
• CAS No: 2228509-36-0
• MF: C₉H₈F₂O₄
• MW: 218.154230117798
• CID: 6455956
• PubChem ID: 165839616
• Update Time: 2025-05-20

2,2-difluoro-2-(2-hydroxy-3-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-hydroxy-3-methoxyphenyl)acetic acid
• 2228509-36-0
• EN300-1957974

• Inchi： 1S/C9H8F2O4/c1-15-6-4-2-3-5(7(6)12)9(10,11)8(13)14/h2-4,12H,1H3,(H,13,14)
• InChI Key： YXBKQLAQQHMJKM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC=C(C=1O)OC)F

Computed Properties

• Exact Mass: 218.03906506g/mol
• Monoisotopic Mass: 218.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2,2-difluoro-2-(2-hydroxy-3-methoxyphenyl)acetic acid

Introduction to 2,2-difluoro-2-(2-hydroxy-3-methoxyphenyl)acetic acid (CAS No: 2228509-36-0)

2,2-difluoro-2-(2-hydroxy-3-methoxyphenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228509-36-0, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound exhibits a unique structural motif characterized by the presence of two fluorine atoms at the alpha position of the acetic acid moiety, coupled with a hydroxyl and methoxy substituent on a phenyl ring. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its biological activity and potential therapeutic applications.

The significance of fluorine substitution in pharmaceutical molecules is well-documented, with fluoroaromatic compounds known for their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. In the case of 2,2-difluoro-2-(2-hydroxy-3-methoxyphenyl)acetic acid, the introduction of fluorine atoms at the 2-position of the acetic acid group is expected to influence its electronic distribution and reactivity, potentially leading to novel interactions with biological receptors. Furthermore, the presence of both hydroxyl and methoxy groups on the aromatic ring suggests that this compound may exhibit versatile chemical functionalities, making it a valuable scaffold for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with increasing accuracy. The structural features of 2,2-difluoro-2-(2-hydroxy-3-methoxyphenyl)acetic acid make it a promising candidate for investigation in various therapeutic areas. For instance, its fluorinated aromatic core could mimic natural bioactive molecules or serve as a key pharmacophore in drug design. The hydroxyl and methoxy groups may participate in hydrogen bonding interactions or undergo further functionalization to enhance binding specificity. These attributes have prompted researchers to explore its potential in developing novel treatments for diseases such as cancer, inflammation, and infectious disorders.

One of the most intriguing aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmacologically active agents. The carboxylic acid functionality allows for facile coupling with various biomolecules via amide or ester linkages, while the aromatic ring can be further modified through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic possibilities make 2,2-difluoro-2-(2-hydroxy-3-methoxyphenyl)acetic acid a versatile building block for medicinal chemists seeking to develop next-generation therapeutics.

In addition to its synthetic utility, preliminary studies have suggested that this compound may exhibit interesting biological properties. For example, fluorinated carboxylic acids have been reported to possess anti-inflammatory and analgesic effects in certain models. The specific combination of substituents in 2,2-difluoro-2-(2-hydroxy-3-methoxyphenyl)acetic acid could confer unique pharmacological activities by modulating receptor interactions or enzyme inhibition. Further investigation into its mechanism of action would be essential to elucidate these potential therapeutic benefits.

The development of novel pharmaceuticals often relies on high-throughput screening (HTS) methods to identify compounds with desirable biological activity. Given its structural complexity and functional diversity, CAS No 2228509-36-0 represents an attractive candidate for inclusion in HTS campaigns targeting various disease-related pathways. Its fluorinated core may provide advantages in terms of membrane permeability and metabolic stability, which are critical factors for drug efficacy. Moreover, the presence of multiple reactive sites on its structure allows for fine-tuning its properties through structural modifications.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No 2228509-36-0 are likely to play an increasingly important role in drug discovery efforts. The combination of computational modeling with experimental validation offers a powerful approach to evaluating their potential applications. By leveraging advances in synthetic chemistry and biotechnology, researchers can optimize these molecules for clinical use while minimizing off-target effects.

The future prospects for CAS No 2228509-36-0 are promising given its unique structural features and potential biological relevance. Continued exploration into its pharmacological properties will be crucial for determining whether it fulfills its promise as a lead compound or intermediate material in pharmaceutical development programs worldwide.